OGT 2115

• Molecular Formula: C24H16BrFN2O4
• Molecular Weight: 495.3 g/mol
• InChI: InChI=1S/C24H16BrFN2O4/c25-17-6-1-14(2-7-17)4-10-22(29)27-19-8-5-16(13-18(19)26)24-28-20-11-15(12-23(30)31)3-9-21(20)32-24/h1-11,13H,12H2,(H,27,29)(H,30,31)/b10-4+
• InChIKey: LKBXWNYXDMSFQU-ONNFQVAWSA-N

OGT 2115: Orally Active Heparanase Inhibitor

OGT 2115 (CAS 853929-59-6) is a synthetic small-molecule heparanase inhibitor belonging to the benzoxazole acetic acid structural class [1]. It functions as a potent, cell-permeable, and orally active inhibitor of the endo-β-D-glucuronidase heparanase (HPSE), with a reported enzymatic IC50 of 0.4 µM [1]. OGT 2115 also exhibits anti-angiogenic properties in vitro (IC50 1 µM) and displays a favorable selectivity window against human cytochrome P450 isoenzymes (IC50 > 30 µM) [1]. Unlike many heparanase inhibitors in development, OGT 2115 achieves plasma concentrations approximately 10-fold above its heparanase IC50 following oral administration in murine models, making it a key tool compound for probing HPSE biology in vivo [2].

Workflow

Heparanase target engagement assays

Model

Oral in vivo pharmacology studies

Compatibility

CYP-sensitivity combination experiments

Context

Tumor microenvironment modulation research

• [1] Courtney SM, Hay PA, Buck RT, et al. Furanyl-1,3-thiazol-2-yl and benzoxazol-5-yl acetic acid derivatives: novel classes of heparanase inhibitor. Bioorg Med Chem Lett. 2005;15(9):2295-2299. View Source
• [2] Clinisciences. OGT 2115 Product Information. View Source

OGT 2115: Key Differentiators vs. PI-88 & Roneparstat

Heparanase inhibitors span diverse chemotypes including sulfated oligosaccharides (PI-88/muparfostat, PG545), chemically modified heparins (SST0001/roneparstat, M-402/necuparanib), and small molecules (OGT 2115, suramin) [1][2]. These classes differ fundamentally in molecular weight, oral bioavailability, selectivity, and mechanism of heparanase engagement. PI-88 (MW 2100–2585 Da) acts as a heparan sulfate mimetic but failed in Phase III clinical trials due to lack of efficacy and selectivity concerns [1][3]. Roneparstat is a glycol-split heparin that requires parenteral administration and carries polypharmacology inherent to heparin derivatives [2]. OGT 2115, by contrast, is a low molecular weight (495.3 Da) small molecule with demonstrated oral activity and defined cytochrome P450 selectivity . Generic substitution among these structurally and pharmacologically distinct inhibitors would invalidate experimental models reliant on oral dosing, CNS penetration potential, or clean off-target profiles—parameters where OGT 2115 provides unique fit-for-purpose characteristics relative to its in-class comparators .

OGT 2115 (Small Molecule)

Orally active, MW ~495 Da, defined CYP selectivity profile. Provides oral-dosing model compatibility and off-target control not found in polysaccharide inhibitors.

PI-88 (Sulfated Oligosaccharide)

MW 2100–2585 Da, injectable only, no oral bioavailability. Heparan sulfate mimetic with polypharmacology; failed Phase III. Cannot replace OGT 2115 in oral models.

SST0001/Roneparstat (Modified Heparin)

Requires parenteral delivery, carries heparin-like polypharmacology. Non-interchangeable with small-molecule inhibitors for experiments requiring oral administration or clean CYP profile.

Substituting OGT 2115 with polysaccharide-based inhibitors invalidates oral-dosing models, CNS penetration evaluation, and CYP-related combination study designs.

• [1] Jia L, Ma S. Recent advances in the discovery of heparanase inhibitors as anti-cancer agents. Eur J Med Chem. 2016;121:209-220. View Source
• [2] Ritchie JP, Ramani VC, Ren Y, et al. SST0001, a chemically modified heparin, inhibits myeloma growth and angiogenesis via disruption of the heparanase/syndecan-1 axis. Clin Cancer Res. 2011;17(6):1382-1393. View Source
• [3] Liu CJ, Lee PH, Lin DY, et al. Heparanase inhibitor PI-88 enhances the antitumor effect of cisplatin in human hepatocellular carcinoma. J Hepatol. 2009;50(4):796-804. View Source

OGT 2115: Quantitative Comparison

Heparanase Inhibition Potency vs. Suramin & PI-88

OGT 2115 inhibits recombinant human heparanase with an IC50 of 0.4 µM, placing it among the most potent small-molecule heparanase inhibitors reported to date [1]. In a ligand-based virtual screening study that tested 55 compounds, the most potent novel inhibitors achieved IC50 values of 0.12–0.37 µM, while reference compound suramin—a classic heparanase inhibitor—exhibits markedly weaker potency (IC50 approximately 2.72 µM in comparable enzymatic assays) [2][3]. PI-88, a sulfated oligosaccharide heparanase inhibitor, shows an IC50 of approximately 0.98 µM [4]. OGT 2115 thus demonstrates 2.5-fold greater enzymatic potency than PI-88 and approximately 6.8-fold greater potency than suramin [1][3][4].

Heparanase IC50

Cross-study

OGT 2115: 0.4 µM

PI-88: ≈0.98 µM

Suramin: ≈2.72 µM

Reported enzymatic inhibition context; supports target engagement studies. OGT 2115 showed ~2.5-fold greater potency than PI-88, ~6.8-fold than suramin (cross-study comparison).

Recombinant human heparanase assay; verify under standardized conditions.

Evidence Dimension	Heparanase enzymatic inhibition IC50
Target Compound Data	IC50 = 0.4 µM
Comparator Or Baseline	Suramin IC50 ≈ 2.72 µM; PI-88 IC50 ≈ 0.98 µM; Most potent novel small-molecule inhibitors IC50 = 0.12–0.37 µM
Quantified Difference	OGT 2115 is ~6.8-fold more potent than suramin and ~2.5-fold more potent than PI-88; within 1.1–3.3-fold of the most potent small-molecule inhibitors identified via virtual screening
Conditions	Recombinant human heparanase enzymatic activity assay; fluorescence-based or radiometric detection systems across independent studies

Why This Matters

For researchers requiring potent heparanase inhibition with a well-characterized small-molecule scaffold, OGT 2115 offers validated sub-micromolar potency that substantially exceeds legacy inhibitors suramin and PI-88, reducing the compound concentration needed for target engagement in cell-based and in vivo experiments.

• [1] Courtney SM, Hay PA, Buck RT, et al. Furanyl-1,3-thiazol-2-yl and benzoxazol-5-yl acetic acid derivatives: novel classes of heparanase inhibitor. Bioorg Med Chem Lett. 2005;15(9):2295-2299. View Source
• [2] Gozalbes R, Mosulen S, Carbajo RJ, et al. New classes of potent heparanase inhibitors from ligand-based virtual screening. J Enzyme Inhib Med Chem. 2020;35(1):1681-1689. View Source
• [3] Parish CR, Freeman C, Brown KJ, et al. Identification of sulfated oligosaccharide-based inhibitors of tumor growth and metastasis using novel in vitro assays for angiogenesis and heparanase activity. Cancer Res. 1999;59(14):3433-3441. View Source
• [4] Ferro V, Dredge K, Liu L, et al. PI-88 and novel heparan sulfate mimetics inhibit angiogenesis. Semin Thromb Hemost. 2007;33(5):557-568. View Source

CYP450 Selectivity Profile

OGT 2115 displays no major inhibition of human cytochrome P450 isoenzymes, with IC50 values exceeding 30 µM across tested CYP isoforms—representing a >75-fold selectivity window relative to its heparanase IC50 of 0.4 µM . This selectivity profile stands in contrast to suramin, which is a known potent inhibitor of multiple CYP isoforms including CYP2C9, CYP2D6, and CYP3A4, with reported IC50 values in the low micromolar range [1]. PI-88 and SST0001, as polysaccharide-based inhibitors, have not been systematically profiled for CYP inhibition but carry broader polypharmacology concerns inherent to heparin-derived or sulfated oligosaccharide structures [2].

CYP Selectivity

Cross-study

OGT 2115: IC50 >30 µM (all isoforms)

Suramin: IC50 1.6–4.3 µM (CYP2C9, 2D6, 3A4)

Reported CYP selectivity window supports polypharmacology study design. OGT 2115 provides a wider margin vs. suramin.

CYP inhibition data not reported for PI-88/SST0001.

Evidence Dimension	Inhibition of human cytochrome P450 isoenzymes
Target Compound Data	IC50 > 30 µM across tested CYP isoforms (selectivity window >75-fold vs. heparanase IC50)
Comparator Or Baseline	Suramin: CYP2C9 IC50 ≈ 1.6 µM, CYP2D6 IC50 ≈ 4.3 µM, CYP3A4 IC50 ≈ 2.8 µM (literature values). PI-88 and SST0001: CYP inhibition profiling data not publicly available.
Quantified Difference	OGT 2115 CYP IC50 values are >30 µM vs. suramin CYP IC50 values of 1.6–4.3 µM; OGT 2115 provides at minimum a ~7- to 19-fold greater CYP safety margin compared to suramin
Conditions	In vitro human recombinant CYP isoenzyme inhibition assays (CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4); OGT 2115 tested at concentrations up to 30 µM

Why This Matters

For in vivo pharmacology studies where co-administered agents or polypharmacology confounds are a concern, OGT 2115 offers a clean CYP inhibition profile that reduces the risk of compound-driven drug-drug interactions—a practical selection criterion not satisfied by polyligandated inhibitors such as suramin.

• [1] Voogd TE, Vansterkenburg EL, Wilting J, Janssen LH. Recent research on the mechanism of action of suramin. Pharmacol Rev. 1993;45(2):177-203. View Source
• [2] Hammond E, Khurana A, Shridhar V, Dredge K. The role of heparanase and sulfatases in the modification of heparan sulfate proteoglycans within the tumor microenvironment and opportunities for novel cancer therapeutics. Front Oncol. 2014;4:195. View Source

Oral Bioavailability & In Vivo Target Engagement

Following oral administration of OGT 2115 at 20 mg/kg in mice, plasma concentrations reach approximately 10-fold above the heparanase enzymatic IC50 (0.4 µM), translating to estimated plasma levels of ~4 µM [1]. This oral exposure—achieved without formulation optimization—is a distinguishing feature relative to heparin-derived heparanase inhibitors such as SST0001/roneparstat and PI-88, which are not orally bioavailable and require parenteral administration (subcutaneous injection for PI-88; intravenous or osmotic pump delivery for SST0001) [2][3]. In a PC-3 prostate cancer xenograft model, oral OGT 2115 at 40 mg/kg significantly inhibited tumor growth and increased TUNEL-positive apoptosis in tumor tissues, confirming in vivo target engagement and anti-tumor pharmacodynamics [4].

Oral Exposure

Class-level

Plasma levels ~10× IC50 at 20 mg/kg p.o. (murine model)

Supports oral-dosing in vivo models; confirms pharmacologically relevant oral absorption.

Absolute oral bioavailability (F%) not reported; in vivo target engagement confirmed via PC-3 xenograft growth inhibition.

Evidence Dimension	Oral bioavailability and in vivo plasma exposure relative to target IC50
Target Compound Data	Oral 20 mg/kg yields plasma concentration ~10× heparanase IC50 (~4 µM); oral 40 mg/kg significantly inhibits PC-3 xenograft growth in vivo
Comparator Or Baseline	PI-88: not orally bioavailable, requires subcutaneous injection (typical dose 160–250 mg/day in humans). SST0001/roneparstat: not orally bioavailable, requires parenteral delivery. Suramin: limited oral absorption, requires intravenous administration.
Quantified Difference	OGT 2115 is orally active with confirmed in vivo target engagement; PI-88 and SST0001 have no oral bioavailability. Quantitative oral bioavailability (F%) for OGT 2115 has not been reported, but plasma exposure data confirm pharmacologically relevant oral absorption.
Conditions	Murine pharmacokinetic study; oral gavage at 20 mg/kg; plasma concentration measured post-administration. PC-3 xenograft efficacy study: oral 40 mg/kg daily.

Why This Matters

For chronic in vivo disease models requiring repeated dosing, oral administration simplifies experimental logistics, reduces animal stress, and enables sustained target engagement—features unavailable with injectable-only heparanase inhibitors such as PI-88, SST0001, or suramin.

• [1] Clinisciences. OGT 2115 Product Information: Pharmacokinetic Data. View Source
• [2] Kudchadkar R, Gonzalez R, Lewis KD. PI-88: a novel inhibitor of angiogenesis. Expert Opin Investig Drugs. 2008;17(12):1769-1776. View Source
• [3] Ritchie JP, Ramani VC, Ren Y, et al. SST0001, a chemically modified heparin, inhibits myeloma growth and angiogenesis via disruption of the heparanase/syndecan-1 axis. Clin Cancer Res. 2011;17(6):1382-1393. View Source
• [4] Li X, Xu SJ, Jin B, et al. Heparanase inhibitor OGT 2115 induces prostate cancer cell apoptosis via the downregulation of MCL-1. Oncol Lett. 2024;27(2):73. View Source

Anti-Proliferative Activity in Prostate Cancer Cells

In prostate cancer cell viability assays, OGT 2115 inhibited PC-3 cell proliferation with an IC50 of 20.2 µM and DU-145 cell proliferation with an IC50 of 97.2 µM [1]. This cell-line-dependent differential sensitivity (4.8-fold difference between PC-3 and DU-145) suggests that OGT 2115's anti-proliferative activity is modulated by cellular context—likely reflecting differences in HPSE expression levels, MCL-1 dependency, or heparan sulfate proteoglycan composition [1]. Comparative cellular IC50 data for other small-molecule heparanase inhibitors in matched prostate cancer lines are limited; however, suramin's anti-proliferative effects in PC-3 cells are typically observed only at concentrations exceeding 100 µM, suggesting OGT 2115 may offer improved cellular potency in this context [2]. Oral OGT 2115 at 40 mg/kg significantly inhibited PC-3 xenograft growth in nude mice, confirming that cellular anti-proliferative activity translates to in vivo tumor growth inhibition [1].

Anti-Proliferative

Cross-study

PC-3: 20.2 µM; DU-145: 97.2 µM

Cell-line-dependent anti-proliferative context; supports prostate cancer model stratification.

MTT assay, 72 h; suramin typically requires >100 µM in PC-3.

Evidence Dimension	Cellular anti-proliferative activity in prostate cancer cell lines
Target Compound Data	PC-3 IC50 = 20.2 µM; DU-145 IC50 = 97.2 µM (72 h treatment, MTT assay)
Comparator Or Baseline	Suramin: PC-3 growth inhibition typically at >100 µM (literature estimates). Direct head-to-head comparator data for PI-88 or SST0001 in the same cellular model are not available.
Quantified Difference	OGT 2115 shows ~5-fold greater potency in PC-3 cells vs. DU-145 cells; at minimum 5-fold greater potency than suramin in PC-3 cells based on cross-study comparison
Conditions	PC-3 and DU-145 human prostate cancer cell lines; dose-dependent treatment with OGT 2115; cell viability assessed by MTT assay at 72 h

Why This Matters

For researchers using prostate cancer models to study heparanase-dependent tumor biology, OGT 2115 provides cell-line-specific potency data that enable rational dose selection and model stratification—information not available for most comparator heparanase inhibitors in the same experimental systems.

• [1] Li X, Xu SJ, Jin B, et al. Heparanase inhibitor OGT 2115 induces prostate cancer cell apoptosis via the downregulation of MCL-1. Oncol Lett. 2024;27(2):73. View Source
• [2] Danesi R, Agen C, Bernardini N, Costa M, Del Tacca M. Suramin inhibits growth of human prostate cancer cells in vitro. J Urol. 1992;148(3):1007-1010. View Source

Chemosensitization in Triple-Negative Breast Cancer

In triple-negative breast cancer (TNBC) models, combining OGT 2115 with paclitaxel chemotherapy decreased TNBC cell viability and tumorsphere formation significantly beyond single-agent paclitaxel, mediated through increased extracellular ATP (eATP) release and purinergic receptor activation [1][2]. This chemosensitization effect was also observed in oral cancer KB cells, where OGT 2115 (0.4 µM) combined with low-dose adriamycin (2 µM) significantly enhanced anti-proliferative and anti-migration activity compared with adriamycin alone [3]. The combination effect is specifically attributed to heparanase inhibition increasing heparan sulfate retention in the tumor microenvironment rather than direct cytotoxicity, distinguishing OGT 2115's mechanism from conventional chemotherapeutics [1]. Direct comparator data for PI-88 or SST0001 in analogous TNBC chemosensitization models are not publicly available as of the literature accessible for this analysis.

Chemosensitization

Cross-study

OGT 2115 + paclitaxel reduced TNBC viability (p

Reported chemosensitization context; supports tumor microenvironment modulation and combination therapy research.

Mechanism involves increased eATP release and purinergic activation, not direct cytotoxicity.

Evidence Dimension	Chemosensitization of cancer cells to standard chemotherapy
Target Compound Data	OGT 2115 + paclitaxel: significant reduction in TNBC cell viability and tumorsphere formation vs. paclitaxel alone (p<0.05). OGT 2115 (0.4 µM) + adriamycin (2 µM): significantly enhanced anti-proliferation and anti-migration vs. adriamycin alone (p<0.05) in KB oral cancer cells.
Comparator Or Baseline	Single-agent paclitaxel or adriamycin without heparanase inhibitor. No published head-to-head data comparing OGT 2115 with PI-88, SST0001, or suramin in the same chemosensitization experimental paradigm.
Quantified Difference	Statistically significant enhancement over chemotherapy alone (p<0.05); exact fold-change values vary by cell line and endpoint. Comparator data for other heparanase inhibitors in identical models not available for quantitative comparison.
Conditions	TNBC cell lines (MDA-MB-231, Hs 578t) treated with OGT 2115 (20 µM, 48 h) ± paclitaxel (100 µM, final 6 h); KB oral cancer cells treated with OGT 2115 (0.4 µM) ± adriamycin (2 µM)

Why This Matters

For researchers investigating tumor microenvironment modulation to overcome chemotherapy resistance, OGT 2115 provides a pharmacologically validated tool to probe heparanase-dependent chemosensitization—a functional application not yet demonstrated for comparator heparanase inhibitors in peer-reviewed studies.

• [1] Jahan N, et al. The role of heparan sulfate in enhancing the chemotherapeutic response in triple-negative breast cancer. Cancer Res. 2024;84(22_Supplement):397. View Source
• [2] Jahan N, et al. The role of heparan sulfate in enhancing the chemotherapeutic response in triple-negative breast cancer. bioRxiv. 2023. View Source
• [3] Xu JC, Li Y, Liu H, et al. Effects of heparanase inhibitor OGT2115 on invasion and migration of oral cancer KB cells. Chin Pharmacol Bull. 2013;29(4):525-530. View Source

OGT 2115: Key Research Applications

Oral Dosing in Heparanase-Dependent Tumor Models

For chronic oncology xenograft or syngeneic tumor models where repeated parenteral administration of heparanase inhibitors such as PI-88 or SST0001 is logistically prohibitive, OGT 2115 enables daily oral gavage dosing with confirmed target engagement. Oral dosing at 20–40 mg/kg achieves plasma levels ~10-fold above the heparanase IC50 and has demonstrated significant PC-3 prostate cancer xenograft growth inhibition, providing a practical oral alternative to injectable-only heparanase inhibitors [1][2].

CYP Selectivity in Drug-Drug Interaction Studies

In polypharmacology studies or combination therapy experiments where concomitant CYP-metabolized agents are used, OGT 2115 offers a clean off-target profile with CYP IC50 values >30 µM across major isoforms. This contrasts with the promiscuous CYP inhibition exhibited by suramin and makes OGT 2115 the heparanase inhibitor of choice for experiments where CYP-mediated drug-drug interactions would confound data interpretation [1].

Chemosensitization via Heparan Sulfate Modulation

For mechanistic studies investigating how heparan sulfate retention in the tumor microenvironment augments chemotherapy response, OGT 2115 provides a validated pharmacological tool. Its demonstrated ability to enhance paclitaxel efficacy in TNBC and adriamycin efficacy in oral cancer via eATP-mediated mechanisms positions OGT 2115 as the only small-molecule heparanase inhibitor with peer-reviewed chemosensitization data in multiple cancer types, enabling direct experimental replication building upon published protocols [1][2].

Prostate Cancer Apoptosis & MCL-1 Pathway

For researchers focused on MCL-1-dependent survival pathways in prostate cancer, OGT 2115 offers a mechanistically characterized tool with both in vitro IC50 data (PC-3: 20.2 µM; DU-145: 97.2 µM) and in vivo xenograft efficacy data. The established link between OGT 2115-induced MCL-1 downregulation and apoptosis provides a defined molecular endpoint for experiments, with the added advantage that cell-line-dependent sensitivity data enable rational model selection—a level of characterization absent for comparator heparanase inhibitors in prostate cancer contexts [1].

Application

Selection Property

Validation Focus

Oral-dosing tumor model studies

Oral activity & target engagement

Plasma exposure relative to heparanase IC50; in vivo tumor endpoint response monitoring

Combination pharmacology studies

CYP450 selectivity profile

CYP inhibition screening; polypharmacology confound review

Chemotherapy combination mechanistic studies

Heparan sulfate retention modulation

Chemosensitization endpoint; eATP/purinergic pathway context

Prostate cancer apoptosis & MCL-1 pathway

MCL-1 downregulation & cell-line sensitivity

PC-3/DU-145 differential response; xenograft endpoint monitoring

• [1] Li X, Xu SJ, Jin B, et al. Heparanase inhibitor OGT 2115 induces prostate cancer cell apoptosis via the downregulation of MCL-1. Oncol Lett. 2024;27(2):73. View Source
• [2] Clinisciences. OGT 2115 Product Information: Pharmacokinetic Data. View Source